Cas no 1006993-71-0 (<br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide)
1006993-71-0 structure
Product Name:<br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide
CAS No:1006993-71-0
MF:C9H11N7O4
MW:281.228140115738
CID:3103469
PubChem ID:16762478
Update Time:2025-04-21
<br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide Chemical and Physical Properties
Names and Identifiers
-
- <br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide
- 1006993-71-0
- AKOS005602284
- {N}-(2-aminoethyl)-3-[(3-nitro-1{H}-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
- N-(2-aminoethyl)-3-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
- STK689776
- N-(2-aminoethyl)-3-[(3-nitropyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide
- N-(2-Aminoethyl)-3-((3-nitro-1H-pyrazol-1-yl)methyl)-1,2,4-oxadiazole-5-carboxamide
-
- Inchi: 1S/C9H11N7O4/c10-2-3-11-8(17)9-12-6(14-20-9)5-15-4-1-7(13-15)16(18)19/h1,4H,2-3,5,10H2,(H,11,17)
- InChI Key: UAMSTDHVWFIZCP-UHFFFAOYSA-N
- SMILES: O1C(C(NCCN)=O)=NC(CN2C=CC([N+](=O)[O-])=N2)=N1
Computed Properties
- Exact Mass: 281.087252g/mol
- Monoisotopic Mass: 281.087252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 281.23g/mol
- XLogP3: -1.1
- Topological Polar Surface Area: 158Ų
<br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB553116-500 mg |
N-(2-Aminoethyl)-3-[(3-nitro-1H-pyrazol-1-yl)methyl]-1,2,4-oxadiazole-5-carboxamide; . |
1006993-71-0 | 500MG |
€960.00 | 2022-03-01 |
<br>3-(3-Nitro-pyrazol-1-ylmethyl)-[1,2,4]oxadiazole-5-carboxylic acid (2-amino -ethyl)-amide Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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